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Compound of Interest

Compound Name: Esterbut-6

Cat. No.: B1671306

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of a compound's chemical structure and properties is paramount. This technical
guide provides an in-depth look at Esterbut-6, a compound identified as a potent inhibitor of
tumor cell proliferation.

Chemical Structure and Identification

Esterbut-6 is a complex organic molecule with the molecular formula C13H2207.[1] Its unique
three-dimensional arrangement is crucial to its biological activity.

Key Identifiers:

Identifier Value
CAS Number 125161-48-0[1]
Molecular Formula C13H2207[1]
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SMILES

The provided SMILES (Simplified Molecular Input Line Entry System) string offers a linear text-
based representation of the chemical structure of Esterbut-6, which can be used in
cheminformatics software to generate 2D and 3D models.
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Physicochemical Properties

The known physicochemical properties of Esterbut-6 are summarized below. This data is
essential for its handling, formulation, and experimental application.

Property Value
Molecular Weight 290.31 g/mol
Storage Temperature -20°C[1]
Shipping Condition Blue Ice

Biological Activity and Mechanism of Action

Esterbut-6 has been identified as a potent inhibitor of tumor cell proliferation in vivo. Its mode
of action is reported to be through the stabilization of butyric acid, a known histone deacetylase
(HDAC) inhibitor. By stabilizing butyric acid, Esterbut-6 likely enhances its ability to modulate
gene expression, leading to cell cycle arrest and apoptosis in cancer cells.

Experimental Protocols

The following outlines the general methodologies that would be employed to characterize the
activity of Esterbut-6, based on the seminal work in this area.

In Vitro Cell Proliferation Assay:

¢ Cell Culture: Human breast cancer cells are cultured in a suitable medium supplemented
with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with
5% CO2.

o Treatment: Cells are seeded in 96-well plates and allowed to attach overnight. The following
day, the medium is replaced with fresh medium containing various concentrations of
Esterbut-6 or a vehicle control.

» Quantification: After a predetermined incubation period (e.g., 72 hours), cell viability is
assessed using a standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
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diphenyltetrazolium bromide) assay. The absorbance is read on a microplate reader, and the
percentage of cell growth inhibition is calculated relative to the vehicle control.

In Vivo Xenograft Model:
¢ Animal Model: Immunocompromised mice (e.g., nude mice) are used for these studies.

o Tumor Implantation: Human breast cancer cells are harvested, resuspended in a suitable
matrix (e.g., Matrigel), and injected subcutaneously into the flank of each mouse.

e Treatment: Once tumors reach a palpable size, mice are randomized into treatment and
control groups. Esterbut-6, formulated in an appropriate vehicle, is administered (e.g.,
intraperitoneally or orally) on a defined schedule. The control group receives the vehicle
alone.

e Monitoring: Tumor volume is measured regularly (e.g., twice weekly) using calipers. Animal
body weight and general health are also monitored.

» Endpoint: At the conclusion of the study, mice are euthanized, and tumors are excised,
weighed, and may be processed for further histological or molecular analysis.

Visualizing Workflows and Pathways

Experimental Workflow for Evaluating Esterbut-6:

The logical progression of experiments to evaluate a potential anti-cancer agent like Esterbut-
6 is depicted below.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1671306?utm_src=pdf-body
https://www.benchchem.com/product/b1671306?utm_src=pdf-body
https://www.benchchem.com/product/b1671306?utm_src=pdf-body
https://www.benchchem.com/product/b1671306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Compound Synthesis
and Purification

In Vitro Screening
(Cell Proliferation Assays)
Mechanism of Action Studies In Vivo Efficacy
(e.g., HDAC Activity) (Xenograft Models)

Toxicology and
Pharmacokinetic Studies

stabilizes ) ) inhibits Histone leads to _ Altered Gene Tumor Cell
6 —>» —_— —> . EEm— R —> e
Esterbut-6 Butyric Acid HDAC Deacetylation Expression Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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